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Abstract
This document provides a detailed experimental framework for researchers, scientists, and

drug development professionals investigating the impact of CP-10447 on hepatic lipid

secretion. CP-10447 is a potent inhibitor of the Microsomal Triglyceride Transfer Protein (MTP),

a critical chaperone protein in the assembly and secretion of apolipoprotein B (apoB)-

containing lipoproteins.[1][2][3] By inhibiting MTP, CP-10447 effectively blocks the secretion of

very low-density lipoproteins (VLDL) from the liver, a key mechanism for lowering plasma

triglycerides and cholesterol.[2][4] This guide offers an in-depth explanation of the underlying

biological pathways, detailed step-by-step protocols for cell-based assays, and expert insights

into experimental design and data interpretation, ensuring both scientific rigor and practical

applicability.

Scientific Foundation: The Role of MTP in Lipid
Secretion
The liver plays a central role in maintaining lipid homeostasis through the synthesis, uptake,

and export of lipids.[5][6] The secretion of triglycerides and cholesterol from hepatocytes is
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primarily accomplished through the assembly of VLDL particles. This intricate process is

critically dependent on the function of MTP, an endoplasmic reticulum (ER)-resident protein.[7]

[8]

MTP's primary function is to transfer neutral lipids, such as triglycerides and cholesteryl esters,

to the nascent apoB polypeptide chain within the ER lumen.[7][9] This lipidation process is

essential for the proper folding of apoB and the formation of a secretion-competent lipoprotein

particle.[8] In the absence of sufficient lipidation mediated by MTP, apoB is targeted for

proteasomal degradation, and VLDL secretion is halted.[10]

CP-10447 is a small molecule inhibitor that directly targets MTP activity.[1][4] By binding to

MTP, CP-10447 prevents the transfer of lipids to apoB, thereby inhibiting the assembly and

subsequent secretion of apoB-containing lipoproteins from hepatocytes.[1][10] This mechanism

makes CP-10447 and similar MTP inhibitors valuable tools for studying lipid metabolism and as

potential therapeutic agents for hyperlipidemia.[2][3]
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Figure 1: Mechanism of MTP-mediated VLDL secretion and inhibition by CP-10447.
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Experimental Design: A Self-Validating Approach
To accurately quantify the inhibitory effect of CP-10447, a robust and well-controlled

experimental design is paramount. This section outlines the rationale behind the chosen model

system and the critical components of the assay timeline.

Cellular Model: Human Hepatoma (HepG2) Cells
HepG2 cells are a widely used and well-characterized human hepatoma cell line that retains

many of the metabolic functions of primary hepatocytes, including the ability to assemble and

secrete apoB-containing lipoproteins.[1][11] They are an excellent in vitro model for this assay

due to their robust growth, reproducibility, and documented response to MTP inhibitors.[4][10]

Key Experimental Endpoints
A comprehensive assessment of CP-10447's effect requires the measurement of multiple

secreted components.

Apolipoprotein B (ApoB): As the core structural protein, the amount of secreted ApoB is a

direct measure of lipoprotein particle secretion.[12][13] This is the primary endpoint.

Triglycerides (TG): Measuring secreted TG provides a quantitative assessment of the lipid

cargo being exported by the lipoproteins. A reduction in TG secretion is expected to correlate

with ApoB inhibition.[4]

Cell Viability/Toxicity: It is crucial to ensure that the observed reduction in lipid secretion is

due to specific MTP inhibition and not a general cytotoxic effect of the compound. A

concurrent cytotoxicity assay (e.g., MTS or LDH release) is essential for validating the

specificity of the results.

Essential Controls for Assay Integrity
Vehicle Control (e.g., 0.1% DMSO): This is the baseline control to which all other conditions

are compared. It represents the normal, uninhibited level of lipid secretion.

Positive Control: A known, well-characterized MTP inhibitor (e.g., Lomitapide) should be run

in parallel. This validates that the assay system is responsive to MTP inhibition and provides

a benchmark for comparing the potency of CP-10447.
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Untreated Control: Cells in media alone, without any vehicle or compound, to ensure the

vehicle itself has no effect.

Experimental Workflow and Protocols
This section provides a detailed, step-by-step methodology for assessing the effect of CP-
10447 on lipid secretion from HepG2 cells.
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Figure 2: General experimental workflow for the CP-10447 lipid secretion assay.
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Materials and Reagents
Reagent/Material Recommended Source

HepG2 Cells ATCC (HB-8065)

DMEM, High Glucose Gibco/Thermo Fisher

Fetal Bovine Serum (FBS) Gibco/Thermo Fisher

Penicillin-Streptomycin Gibco/Thermo Fisher

Phosphate-Buffered Saline (PBS) Lonza/Sigma-Aldrich

CP-10447 MedKoo Biosciences

DMSO, Cell Culture Grade Sigma-Aldrich

Human ApoB ELISA Kit Abcam/Mabtech

Triglyceride Quantification Kit Sigma-Aldrich/Promega[14]

BCA Protein Assay Kit Thermo Fisher Scientific

MTS or LDH Cytotoxicity Kit Promega/Roche

12-well Tissue Culture Plates Corning/Falcon

Protocol 1: Cell Culture and Treatment
Cell Seeding: Seed HepG2 cells into 12-well plates at a density that will achieve 80-90%

confluency within 24-48 hours. A typical density is 0.5 x 10^6 cells/well. Culture in DMEM

supplemented with 10% FBS and 1% Penicillin-Streptomycin.

Compound Preparation: Prepare a 10 mM stock solution of CP-10447 in DMSO. Create a

dilution series in serum-free DMEM to achieve final desired concentrations (e.g., 0.1 nM to

10 µM). Ensure the final DMSO concentration in all wells is constant and non-toxic (≤0.1%).

Cell Starvation and Treatment:

Once cells reach target confluency, gently aspirate the growth medium.

Wash each well twice with 1 mL of sterile PBS to remove residual serum.
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Aspirate the final PBS wash completely.

Add 1 mL of serum-free DMEM containing the appropriate concentration of CP-10447 or

controls (Vehicle, Positive Control) to each well.

Incubation: Incubate the plates for 16-24 hours at 37°C in a 5% CO2 incubator. This duration

is typically sufficient to allow for measurable accumulation of secreted lipoproteins in the

medium.

Sample Collection:

After incubation, carefully collect the culture medium (supernatant) from each well into

labeled microcentrifuge tubes.

Centrifuge the supernatants at 500 x g for 5 minutes to pellet any detached cells or debris.

Transfer the cleared supernatant to a new set of tubes for immediate analysis or store at

-80°C.

Wash the remaining cell monolayer with PBS and lyse the cells in a suitable buffer (e.g.,

RIPA buffer) for total protein quantification.

Protocol 2: Quantification of Secreted ApoB (ELISA)
Quantify the concentration of ApoB in the collected supernatants using a commercial human

ApoB ELISA kit.[15][16] Follow the manufacturer’s instructions precisely. The general principle

involves capturing ApoB with a specific antibody, followed by detection with a secondary,

enzyme-linked antibody that generates a colorimetric or fluorescent signal.[16]

Protocol 3: Quantification of Secreted Triglycerides (TG)
Measure the triglyceride concentration in the supernatants using a commercial colorimetric or

fluorometric assay kit. These assays typically involve the enzymatic hydrolysis of triglycerides

to glycerol and free fatty acids.[17] The glycerol is then used in a series of reactions that

produce a quantifiable colored or fluorescent product.[17]

Protocol 4: Normalization and Data Analysis
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Protein Quantification: Use a BCA assay to determine the total protein concentration in the

cell lysates from each well. This is crucial for normalizing the secretion data, correcting for

any minor variations in cell number between wells.

Data Normalization: For each well, divide the measured ApoB and TG concentrations by the

total protein concentration of the corresponding cell lysate (e.g., ng ApoB / mg total protein).

Calculate Percent Inhibition: Express the normalized data as a percentage of the vehicle

control.

% Inhibition = 100 * (1 - [Value_Treated / Value_Vehicle])

IC50 Determination: Plot the percent inhibition against the log of the CP-10447
concentration. Use a non-linear regression analysis (four-parameter logistic fit) to determine

the IC50 value, which is the concentration of CP-10447 that produces 50% inhibition of

secretion.

Expected Results & Interpretation
Treatment of HepG2 cells with CP-10447 is expected to result in a dose-dependent decrease

in the secretion of both ApoB and triglycerides into the culture medium. The IC50 value for

ApoB and triglyceride secretion inhibition in HepG2 cells has been reported to be in the low

nanomolar range (e.g., ~2.6 nM).[4][18]
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Parameter
Vehicle Control

(0.1% DMSO)

CP-10447 (10

nM)

CP-10447 (100

nM)

Positive Control

(Lomitapide)

Secreted ApoB

(ng/mL)
150 ± 12 65 ± 8 18 ± 5 ~20 ± 6

Secreted TG

(µg/mL)
10 ± 0.8 4.8 ± 0.5 1.5 ± 0.3 ~1.8 ± 0.4

Cell Viability (%

of Control)
100% >95% >95% >95%

Normalized ApoB

(% of Control)
100% ~43% ~12% ~13%

Normalized TG

(% of Control)
100% ~48% ~15% ~18%

(Note: Data are

illustrative and

will vary based

on specific

experimental

conditions.)

A strong correlation between the inhibition of ApoB and TG secretion, in the absence of

significant cytotoxicity, provides compelling evidence that CP-10447 is acting specifically

through the inhibition of MTP-mediated lipoprotein assembly and secretion.

References
Nakandala, S. R., et al. (2023). Apolipoprotein B and Cardiovascular Disease: Biomarker

and Potential Therapeutic Target. PMC. [Link]

Wetterau, J. R., et al. (1998). Microsomal triglyceride transfer protein (MTP) inhibitors:

discovery of clinically active inhibitors using high-throughput screening and parallel synthesis

paradigms. PubMed. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b125419/docs?utm_src=pdf-body#application-note-protocols-a-comprehensive-guide-to-cp-10447-lipid-secretion-assays
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10387522/
https://pubmed.ncbi.nlm.nih.gov/9809910/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bian, X., et al. (2017). In Vitro Assays to Measure the Membrane Tethering and Lipid

Transport Activities of the Extended Synaptotagmins. NIH. [Link]

LaRosa, J. C. (1982). The mechanism of action of lipid-lowering drugs. PubMed. [Link]

NP CHEM. MTP Activity Assay Kit, ยี่ห้อ Sigma. [Link]

Lamarche, B., et al. (1997). Apolipoprotein-B, low-density lipoprotein cholesterol, and the

long-term risk of coronary heart disease in men. PubMed. [Link]

Quest Diagnostics. Apolipoprotein B | Test Summary. [Link]

Assay Genie. Lipid Metabolism. [Link]

Daskalopoulos, G., et al. (2005). New lipid modulating drugs: the role of microsomal

transport protein inhibitors. PubMed. [Link]

Kim, S. K., et al. (2013). An in vitro assay system for antihyperlipidemic agents by evaluating

lipoprotein profiles from human intestinal epithelium-like cells. PMC. [Link]

Zhang, L., et al. (2021). Microsomal triglyceride transfer protein is necessary to maintain lipid

homeostasis and retinal function. PMC. [Link]

TeachMePhysiology. (2023). Lipid Metabolism in the Liver - Lipolysis. [Link]

Zhang, P., et al. (2024). Apolipoprotein B Secretion Assay from Primary Hepatocytes. PMC.

[Link]

Dashti, N., et al. (1990). Effect of cell cholesterol content on apolipoprotein B secretion and

LDL receptor activity in the human hepatoma cell line, HepG2. PubMed. [Link]

Donnelly, K. L., et al. (2011). From whole body to cellular models of hepatic triglyceride

metabolism: man has got to know his limitations. PMC. [Link]

Rasineni, K., et al. (2016). STRUCTURE, FUNCTION AND METABOLISM OF HEPATIC

AND ADIPOSE TISSUE LIPID DROPLETS: IMPLICATIONS IN ALCOHOLIC LIVER

DISEASE. PMC. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5404975/
https://pubmed.ncbi.nlm.nih.gov/7125296/
https://www.npchem.co.th/product/11492/mtp-activity-assay-kit
https://pubmed.ncbi.nlm.nih.gov/9101398/
https://testdirectory.questdiagnostics.com/test/test-detail/235/apolipoprotein-b?cc=MASTER
https://www.assaygenie.com/lipid-metabolism
https://pubmed.ncbi.nlm.nih.gov/16095360/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3562540/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8600125/
https://teachmephysiology.com/biochemistry/fat-metabolism/lipid-metabolism/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11082783/
https://pubmed.ncbi.nlm.nih.gov/2125559/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3191544/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5544154/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mouse Metabolic Phenotyping Centers. (2013). Tissue TG & TC Protocol. [Link]

Chandler, C. E., et al. (2003). CP-346086: an MTP inhibitor that lowers plasma cholesterol

and triglycerides in experimental animals and in humans. PubMed. [Link]

Iqbal, J., et al. (2021). An improved assay to measure the phospholipid transfer activity of

microsomal triglyceride transport protein. PMC. [Link]

White, A. L., et al. (2020). ApoA and ApoB Interact Noncovalently Within Hepatocytes:

Implications for Regulation of Lp(a) (Lipoprotein[a]) Levels by Modulation of ApoB Secretion.

ResearchGate. [Link]

Al-Sari, M., et al. (2022). Validation of a multiplexed and targeted lipidomics assay for

accurate quantification of.... PMC. [Link]

PLOS One. (2019). Microsomal triglyceride transfer protein contributes to lipid droplet

maturation in adipocytes. [Link]

Zhang, P., et al. (2024). Apolipoprotein B Secretion Assay from Primary Hepatocytes.

PubMed. [Link]

Creative Diagnostics. Lipid Metabolism Signaling Pathway. [Link]

Linder, B., et al. (2022). Protocol for measuring intrahepatic triglyceride content in adults with

non-alcohol fatty liver disease. PMC. [Link]

Manhas, A., et al. (2021). Microsomal Triglyceride Transfer Protein: From Lipid Metabolism

to Metabolic Diseases. [Link]

Au, W. S., et al. (2006). Hepatocyte apoB-containing lipoprotein secretion is decreased by

the grapefruit flavonoid, naringenin, via inhibition of MTP-mediated microsomal triglyceride

accumulation. PubMed. [Link]

ResearchGate. (2003). CP-346086: An MTP inhibitor that lowers plasma cholesterol and

triglycerides in experimental animals and in humans. [Link]

Life Science. Apolipoprotein B-48 (Apo B-48) ELISA Kits. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.mmpc.org/shared/document.aspx?id=233&docType=protocol
https://pubmed.ncbi.nlm.nih.gov/12700300/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8525287/
https://www.researchgate.net/publication/340916891_ApoA_and_ApoB_Interact_Noncovalently_Within_Hepatocytes_Implications_for_Regulation_of_Lpa_Lipoproteina_Levels_by_Modulation_of_ApoB_Secretion
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9044439/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0219698
https://pubmed.ncbi.nlm.nih.gov/38737509/
https://www.creative-diagnostics.com/lipid-metabolism-signaling-pathway.htm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9673967/
https://www.mdpi.com/1422-0067/22/21/11547
https://pubmed.ncbi.nlm.nih.gov/16540760/
https://www.researchgate.net/publication/10803534_CP-346086_An_MTP_inhibitor_that_lowers_plasma_cholesterol_and_triglycerides_in_experimental_animals_and_in_humans
https://www.wako-chem.co.jp/english/labchem/product/detail/A01FL-271-78201.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hussain, M. M., et al. (2003). Microsomal triglyceride transfer protein and its role in apoB-

lipoprotein assembly. PubMed. [Link]

ResearchGate. Pathways of lipid metabolism and traffic in liver. [Link]

Diazyme Laboratories. Apolipoprotein B (APO-B) Assay. [Link]

ResearchGate. (2020). Determination of cholesterol and triglycerides in serum lipoproteins

using flow field-flow fractionation coupled to gas chromatography-mass spectrometry. [Link]

Al-Jگرuboori, M. A. A., et al. (2022). Molecular mechanisms of metabolic associated fatty

liver disease (MAFLD). PMC. [Link]

MDPI. (2023). In Vitro Evaluation of the Effect of Size and PEGylation on Inhalable

Liposomes for Pulmonary Drug Delivery. [Link]

ResearchGate. (2018). Complex formation and inhibition of active MTP by AT in vitro.

Purified.... [Link]

Aleman, G., et al. (2005). A procedure for measuring triacylglyceride and cholesterol content

using a small amount of tissue. PubMed. [Link]

PubMed Central. (2023). Validation of machine learning application for the identification of

lipid metabolism-associated diagnostic model in ischemic stroke. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medkoo.com [medkoo.com]

2. Microsomal triglyceride transfer protein (MTP) inhibitors: discovery of clinically active
inhibitors using high-throughput screening and parallel synthesis paradigms - PubMed
[pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12518019/
https://www.researchgate.net/figure/Pathways-of-lipid-metabolism-and-traffic-in-liver_fig1_221920803
https://www.diazyme.com/apolipoprotein-b-apo-b-assay
https://www.researchgate.net/publication/343276662_Determination_of_cholesterol_and_triglycerides_in_serum_lipoproteins_using_flow_field-flow_fractionation_coupled_to_gas_chromatography-mass_spectrometry
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9399893/
https://www.mdpi.com/1999-4923/15/12/2733
https://www.researchgate.net/figure/Complex-formation-and-inhibition-of-active-MTP-by-AT-in-vitro-Purified-active-MTP-was_fig1_329402513
https://pubmed.ncbi.nlm.nih.gov/16102434/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10505804/
https://www.benchchem.com/product/b125419?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medkoo.com/products/39808
https://pubmed.ncbi.nlm.nih.gov/12197314/
https://pubmed.ncbi.nlm.nih.gov/12197314/
https://pubmed.ncbi.nlm.nih.gov/12197314/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. New lipid modulating drugs: the role of microsomal transport protein inhibitors - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. CP-346086: an MTP inhibitor that lowers plasma cholesterol and triglycerides in
experimental animals and in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

5. teachmephysiology.com [teachmephysiology.com]

6. Molecular mechanisms of metabolic associated fatty liver disease (MAFLD): functional
analysis of lipid metabolism pathways - PMC [pmc.ncbi.nlm.nih.gov]

7. Microsomal Triglyceride Transfer Protein: From Lipid Metabolism to Metabolic Diseases -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. Microsomal triglyceride transfer protein and its role in apoB-lipoprotein assembly -
PubMed [pubmed.ncbi.nlm.nih.gov]

9. MTP Activity Assay Kit Supplied by Roar Biomedical, Inc. | Sigma-Aldrich
[sigmaaldrich.com]

10. Hepatocyte apoB-containing lipoprotein secretion is decreased by the grapefruit
flavonoid, naringenin, via inhibition of MTP-mediated microsomal triglyceride accumulation -
PubMed [pubmed.ncbi.nlm.nih.gov]

11. Effect of cell cholesterol content on apolipoprotein B secretion and LDL receptor activity
in the human hepatoma cell line, HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]

12. Apolipoprotein B Secretion Assay from Primary Hepatocytes - PMC
[pmc.ncbi.nlm.nih.gov]

13. Apolipoprotein B Secretion Assay from Primary Hepatocytes - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. Lipid Metabolism [promega.sg]

15. Apolipoprotein B-48 (Apo B-48) ELISA Kits | [Life Science]Products | Laboratory
Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

16. diazyme.com [diazyme.com]

17. mmpc.org [mmpc.org]

18. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note & Protocols: A Comprehensive Guide
to CP-10447 Lipid Secretion Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125419/docs#application-note-protocols-a-
comprehensive-guide-to-cp-10447-lipid-secretion-assays]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21418029/
https://pubmed.ncbi.nlm.nih.gov/21418029/
https://pubmed.ncbi.nlm.nih.gov/12837854/
https://pubmed.ncbi.nlm.nih.gov/12837854/
https://teachmephysiology.com/gastrointestinal-system/liver/lipid-metabolism-in-the-liver/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9508552/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9508552/
https://pubmed.ncbi.nlm.nih.gov/32705593/
https://pubmed.ncbi.nlm.nih.gov/32705593/
https://pubmed.ncbi.nlm.nih.gov/12518019/
https://pubmed.ncbi.nlm.nih.gov/12518019/
https://www.sigmaaldrich.com/JP/ja/product/sigma/mak110
https://www.sigmaaldrich.com/JP/ja/product/sigma/mak110
https://pubmed.ncbi.nlm.nih.gov/12564931/
https://pubmed.ncbi.nlm.nih.gov/12564931/
https://pubmed.ncbi.nlm.nih.gov/12564931/
https://pubmed.ncbi.nlm.nih.gov/2537098/
https://pubmed.ncbi.nlm.nih.gov/2537098/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11082783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11082783/
https://pubmed.ncbi.nlm.nih.gov/38737509/
https://pubmed.ncbi.nlm.nih.gov/38737509/
https://www.promega.sg/products/energy-metabolism/lipid-metabolism-assay/
https://labchem-wako.fujifilm.com/us/category/01376.html
https://labchem-wako.fujifilm.com/us/category/01376.html
https://www.diazyme.com/cardiovascular-markers/apolipoprotein-b-apo-b-assay/
https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://www.researchgate.net/publication/10680736_CP-346086_An_MTP_inhibitor_that_lowers_plasma_cholesterol_and_triglycerides_in_experimental_animals_and_in_humans
https://www.benchchem.com/product/b125419/docs#application-note-protocols-a-comprehensive-guide-to-cp-10447-lipid-secretion-assays
https://www.benchchem.com/product/b125419/docs#application-note-protocols-a-comprehensive-guide-to-cp-10447-lipid-secretion-assays
https://www.benchchem.com/product/b125419/docs#application-note-protocols-a-comprehensive-guide-to-cp-10447-lipid-secretion-assays
https://www.benchchem.com/product/b125419/docs#application-note-protocols-a-comprehensive-guide-to-cp-10447-lipid-secretion-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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